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Introduction
Vitamin B6 is a water-soluble vitamin that plays a vital role in numerous metabolic processes

within the human body. Its accurate quantification in various matrices, including pharmaceutical

preparations and food products, is crucial for quality control and nutritional assessment. The

Gibbs reagent method offers a simple and cost-effective colorimetric approach for the

determination of vitamin B6 (pyridoxine). This method is based on the reaction of pyridoxine

with 2,6-dichloroquinone-4-chloroimide (Gibbs reagent) in an alkaline medium to form a

colored indophenol dye. The intensity of the resulting blue color, measured

spectrophotometrically at 650 nm, is directly proportional to the concentration of vitamin B6.

Principle of the Method
The quantification of vitamin B6 using Gibbs reagent relies on a classic colorimetric reaction.

In an alkaline environment, provided by an ammonium chloride-ammonium hydroxide buffer,

the Gibbs reagent (2,6-dichloroquinone-4-chloroimide) reacts with the phenolic group of

pyridoxine. This coupling reaction results in the formation of a stable blue indophenol dye. The

absorbance of this dye is measured at its maximum wavelength (λmax) of 650 nm. The

concentration of vitamin B6 in the sample is then determined by comparing its absorbance to a

standard curve prepared from known concentrations of pyridoxine.
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Experimental Protocols
Preparation of Reagents

Standard Vitamin B6 Solution (100 µg/mL): Accurately weigh 10 mg of pyridoxine

hydrochloride and dissolve it in 100 mL of deionized water in a volumetric flask. This stock

solution should be stored in a dark, cool place.

Working Standard Vitamin B6 Solutions: Prepare a series of working standards by diluting

the stock solution with deionized water to obtain concentrations ranging from 1 µg/mL to 10

µg/mL.

Gibbs Reagent Solution (0.4% w/v): Dissolve 40 mg of 2,6-dichloroquinone-4-chloroimide in

10 mL of isopropanol. This reagent should be prepared fresh daily and stored in an amber

bottle to protect it from light.

Ammonium Chloride-Ammonium Hydroxide Buffer (pH ~10): Dissolve 67.5 g of ammonium

chloride in approximately 200 mL of deionized water. Add 570 mL of concentrated

ammonium hydroxide solution (28-30%) and dilute to 1000 mL with deionized water. The pH

of this buffer should be approximately 10.

Sample Preparation
Pharmaceutical Tablets: Weigh and finely powder a representative number of tablets.

Dissolve a portion of the powder, equivalent to a known amount of pyridoxine hydrochloride,

in deionized water. Filter the solution to remove any insoluble excipients and dilute to a final

concentration within the linear range of the assay.

Liquid Samples (e.g., Syrups, Injections): Dilute the liquid sample with deionized water to

bring the vitamin B6 concentration into the working range of the assay.

Assay Procedure
Pipette 5 mL of each working standard solution and the prepared sample solution into

separate test tubes.

Prepare a blank by pipetting 5 mL of deionized water into a separate test tube.
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To each tube, add 2 mL of the ammonium chloride-ammonium hydroxide buffer and mix well.

Add 1 mL of the Gibbs reagent solution to each tube, mix thoroughly, and allow the reaction

to proceed for 5 minutes at room temperature.

Measure the absorbance of the blue-colored solution at 650 nm using a spectrophotometer,

with the reagent blank used to zero the instrument.

Data Presentation
Table 1: Calibration Curve Data for Vitamin B6
Quantification

Concentration of Vitamin B6 (µg/mL) Absorbance at 650 nm

1.0 0.112

2.0 0.225

4.0 0.451

6.0 0.678

8.0 0.902

10.0 1.127

Table 2: Method Validation Parameters for the Gibbs
Reagent Assay

Parameter Result

Linearity Range 1.0 - 10.0 µg/mL

Correlation Coefficient (r²) 0.9995

Limit of Detection (LOD) 0.25 µg/mL

Limit of Quantification (LOQ) 0.75 µg/mL

Accuracy (Recovery %) 98.5% - 101.2%

Precision (RSD %) < 2.0%
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Caption: Chemical reaction pathway for the quantification of Vitamin B6.
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Experimental Workflow
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Caption: Step-by-step experimental workflow for Vitamin B6 analysis.
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To cite this document: BenchChem. [Application Notes: Quantification of Vitamin B6 using
Gibbs Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671506#gibbs-reagent-for-the-quantification-of-
vitamin-b6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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